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Compound of Interest

Compound Name: SAR103168

Cat. No.: B1191841 Get Quote

FOR IMMEDIATE USE BY RESEARCH, SCIENTIST, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides critical safety protocols and detailed operational guidance for the

handling and disposal of SAR103168, a multi-targeted kinase inhibitor. Adherence to these

procedures is essential to ensure laboratory safety and the integrity of experimental outcomes.

Personal Protective Equipment (PPE) and
Engineering Controls
Proper personal protective equipment and engineering controls are the first line of defense

against potential exposure to SAR103168.

Engineering Controls:

Ventilation: All work with SAR103168, especially when handling the solid compound or

preparing solutions, should be conducted in a well-ventilated area. A chemical fume hood is

recommended to minimize inhalation exposure.

Eyewash Station and Safety Shower: An eyewash station and safety shower must be readily

accessible in the immediate work area.

Personal Protective Equipment: A summary of required PPE is provided in the table below.
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Item Specification Purpose

Eye Protection Safety goggles or glasses Protects eyes from splashes.

Hand Protection
Chemically resistant gloves

(e.g., nitrile)

Prevents skin contact. Gloves

must be inspected prior to use

and removed using the proper

technique to avoid

contamination.

Body Protection Laboratory coat
Protects skin and clothing from

contamination.

Respiratory Protection NIOSH-approved respirator

Required if working outside of

a chemical fume hood or if

there is a risk of aerosolization.

Handling and Storage Procedures
Handling:

Avoid breathing dust, vapor, or mist.

Avoid contact with skin, eyes, and clothing.

Wash hands thoroughly after handling, and before eating, drinking, or smoking.

Use non-sparking tools.

Keep containers tightly closed when not in use.

Storage:

Store in a cool, dry, and well-ventilated area.

Keep away from heat, sparks, and open flames.

Store separately from incompatible materials such as oxidizing agents and strong acids.
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Accidental Release and Exposure Procedures
Spill Response:

Evacuate: Immediately evacuate the area of the spill.

Ventilate: Ensure the area is well-ventilated.

Contain: Use an inert absorbent material (e.g., sand, earth) to contain the spill.

Collect: Carefully collect the absorbed material into a suitable, sealed container for disposal.

Clean: Decontaminate the spill area.

First Aid Measures:

Exposure Route Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, administer oxygen. Seek immediate

medical attention.

Skin Contact

Immediately wash the affected area with soap

and plenty of water. Remove contaminated

clothing. Seek medical attention if irritation

persists.

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to

do. Continue rinsing. Seek immediate medical

attention.

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.

Disposal Plan
All waste materials contaminated with SAR103168 must be treated as hazardous waste and

disposed of in accordance with institutional, local, state, and federal regulations.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b1191841?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1191841?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Waste Collection:

Collect all solid and liquid waste in designated, clearly labeled, and sealed containers.

Do not mix with other waste streams unless compatibility has been confirmed.

Disposal:

Contact your institution's Environmental Health and Safety (EHS) office to arrange for proper

disposal.

Do not dispose of SAR103168 down the drain or in the regular trash.

Experimental Protocols
Reconstitution of SAR103168 and Stock Solution
Preparation

Calculate: Determine the required mass of SAR103168 to achieve the desired stock solution

concentration.

Weigh: Carefully weigh the solid SAR103168 in a chemical fume hood.

Dissolve: Add the appropriate solvent (e.g., DMSO) to the solid compound. Vortex briefly to

dissolve. Gentle warming may be required for complete dissolution.

Dilute: Once fully dissolved, add more solvent to reach the final desired volume and

concentration.

Store: Store the stock solution in a tightly sealed vial at -20°C or -80°C for long-term storage.

Avoid repeated freeze-thaw cycles.

In Vitro Cell Treatment Protocol
Cell Culture: Plate cells at the desired density in a multi-well plate and allow them to adhere

overnight.
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Prepare Working Solutions: Thaw the SAR103168 stock solution and prepare serial dilutions

in cell culture medium to achieve the final desired treatment concentrations.

Treat Cells: Remove the existing medium from the cells and replace it with the medium

containing the various concentrations of SAR103168. Include a vehicle control (medium with

the same concentration of solvent used for the stock solution).

Incubate: Incubate the cells for the desired treatment duration.

Assay: Perform the desired downstream analysis (e.g., cell viability assay, western blot, etc.).

Mechanism of Action: Signaling Pathway
SAR103168 is a multi-targeted kinase inhibitor that exerts its effects by blocking the activity of

several key signaling proteins involved in cell proliferation, survival, and angiogenesis.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1191841?utm_src=pdf-body-img
https://www.benchchem.com/product/b1191841#personal-protective-equipment-for-handling-sar103168
https://www.benchchem.com/product/b1191841#personal-protective-equipment-for-handling-sar103168
https://www.benchchem.com/product/b1191841#personal-protective-equipment-for-handling-sar103168
https://www.benchchem.com/product/b1191841#personal-protective-equipment-for-handling-sar103168
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1191841?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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